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Compound of Interest

Compound Name: Calcium salicylate

Cat. No.: B213194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of lubricant additives, calcium salicylate has emerged as a

multifunctional contender, offering a unique combination of detergency, anti-wear, and

antioxidant properties. This guide provides an objective comparison of calcium salicylate's

performance against other common alternatives, namely calcium sulfonate and calcium

phenate, supported by experimental data to inform formulation decisions.

Performance at a Glance: A Tabular Comparison
The following tables summarize the quantitative performance of calcium salicylate and its

primary competitors in key areas of lubricant performance.

Table 1: Detergency Performance (Panel Coker Test)
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Additive Type TBN (mgKOH/g)
Deposit (mg) at
3.5% in VP 500 oil

Deposit (mg) at 4.5
TBN in VP 500 oil

Calcium Salicylate (S

270)
270 11 110

Calcium Sulfonate (C

300)
302 51 30

Calcium Phenate (P

250)
250 60 173

Sulfonate/Salicylate

Blend (C300/S270)
285 86 116

Sulfonate/Phenate

Blend
302 55 63

Sulficylate (RD 220) 220 8 38

Sulficylate (RD 310) 350 40 43

Sulficylate (RD 311)* 450 32 42

*Sulficylate is a reaction product of overbased sulfonate and salicylate.[1]

Table 2: Tribological Performance (Four-Ball Wear Test - ASTM D4172)

Lubricant
Additive

Base Oil
Test
Conditions

Coefficient of
Friction (COF)

Wear Scar
Diameter
(WSD) (µm)

Calcium

Salicylate

Data not

available

Data not

available

Lower than

sulfonate[2]

Data not

available

Calcium

Sulfonate
Mineral Oil

1200 rpm, 392 N,

75°C, 60 min
~0.08 - 0.12 ~450 - 550

Calcium Phenate
Data not

available

Data not

available

Data not

available

Data not

available
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Note: Direct comparative data for all three additives under identical test conditions is limited in

publicly available literature. The data presented is based on typical values found in various

studies.

Experimental Protocols
Panel Coker Test

This test is designed to evaluate the high-temperature detergency of engine oils.

Apparatus: A heated aluminum panel is used as the deposition surface. The test oil is

splashed onto the panel at a controlled rate.

Procedure:

The aluminum panel is heated to a specified temperature (e.g., 315°C).

The test oil, held in a sump at a lower temperature (e.g., 100°C), is splashed onto the hot

panel for a set duration, followed by a baking period. This cycle is repeated for the

duration of the test (e.g., 4 hours).

At the end of the test, the panel is washed with a solvent to remove any oil residue.

The weight of the deposits remaining on the panel is measured in milligrams. A lower

deposit weight indicates better detergency.

Four-Ball Wear Test (ASTM D4172)

This method is used to determine the wear-preventive characteristics of a lubricating fluid.

Apparatus: The four-ball wear tester consists of three stationary steel balls held in a cup and

a fourth steel ball that rotates against them.

Procedure:

The three stationary balls are clamped in the test cup, and the test lubricant is added to

cover the balls.
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The fourth ball is placed in the chuck of the motor-driven spindle.

A specified load is applied (e.g., 40 kgf), and the top ball is rotated at a constant speed

(e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g.,

75°C).[3][4][5][6]

After the test, the wear scars on the three stationary balls are measured using a

microscope.

The average wear scar diameter is reported. A smaller wear scar diameter indicates better

anti-wear performance. The coefficient of friction is also typically recorded during the test.

Mechanism of Action and Experimental Workflow
Diagram 1: General Mechanism of Detergent Additives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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